N1-(2-chlorobenzyl)-N2-(2-(3-methoxyphenyl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C22H26ClN3O4/c1-29-18-7-4-6-16(13-18)20(26-9-11-30-12-10-26)15-25-22(28)21(27)24-14-17-5-2-3-8-19(17)23/h2-8,13,20H,9-12,14-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: HJMPPZLTADINJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)N3CCOCC3
• Molecular Formula: C22H26ClN3O4
• Molecular Weight: 431.9 g/mol
• CAS No.: 941976-41-6

Description

N1-(2-chlorobenzyl)-N2-(2-(3-methoxyphenyl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C22H26ClN3O4 and its molecular weight is 431.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Complexation with Metal Ions

Research on related compounds, such as N-{2-(4-methoxyphenyltelluro)ethyl}morpholine (L1) and bis{2-(N-morpholino)ethyl}telluride (L2), demonstrates the synthesis and complexation of these compounds with palladium(II) and mercury(II). These studies highlight the potential of such morpholine derivatives in creating complexes with significant structural and electronic properties, which could be explored for catalytic applications, materials science, and the study of metal-ligand interactions (Singh et al., 2000).

Catalytic Applications

The synthesis of complexes involving morpholine derivatives and metals suggests potential catalytic applications. For instance, the formation of palladium complexes with related morpholine compounds indicates the possibility of using such complexes as catalysts in organic synthesis, particularly in reactions that require specific geometric or electronic configurations for activation (Singh et al., 2000).